Cas no 1068-90-2 (1,3-diethyl 2-acetamidopropanedioate)

1,3-diethyl 2-acetamidopropanedioate Properties

Names and Identifiers

• Diethyl 2-acetamidomalonate
• 2-ACETYLAMINO-MALONIC ACID DIETHYL ESTER
• AA-DEM
• ACETAMIDO DIETHYL MALONATE
• ACETAMIDOMALONIC ACID DIETHYL ESTER
• ACETYLAMINO-MALONIC ACID DIETHYL ESTER
• AC-NH-MAL(OET)2
• AC-NH-MAL(OET)-OET
• AURORA KA-3269
• DIETHYL ACETAMINOMALONATE
• DIETHYL ACETYLAMINOMALONATE
• ETHYL ACETAMIDOMALONATE
• ETHYL ACETAMINOMALONATE
• PROPANEDIOIC ACID, (ACETYLAMINO)-, DIETHYL ESTER
• (Acetylamino)propanedioic acid diethyl ester
• (acetylamino)-propanedioicacidiethylester
• 2-(Acetylamino)propanedioic acid diethyl ester
• acetamido-malonicacidiethylester
• Acetaminomalonic acid diethyl ester
• Diethyl acetamidomalonate
• Diethyl (acetylamino)malonate
• Diethyl Acetamidomalon
• (S)-3-(1-amino-2,2,2-trifluoroethyl)aniline hydrochloride
• 2-ACETYLAMINOMALONIC ACID DIETHYL ESTER
• diethyl 2-acetamidopropanedioate
• DIETHYL ACEAMIDOMALONATE
• DIETHYL ACETAMIDOMALONATE FOR SYNTHESIS
• Diethylaceta
• NSC 7645
• ACETYLAMINOMALONATE
• Diethyl acetamidomal
• Diethyl acetaMido-Malo
• LABOTEST-BB LT00848193
• 1,3-diethyl 2-acetamidopropanedioate
• Diethyl acetamidomalonic acid
• Diethylester kyseliny acetylaminomalonove
• Malonic acid, a
• Acetamidomalonic Acid Diethyl Ester
• NSC7645
• 4-04-00-02993 (Beilstein Handbook Reference)
• CCG-45254
• BRN 0783883
• 11G-367S
• Z56812731
• Diethyl a-(acetylamino)malonate
• Diethyl2-acetamidomalonate
• CS-0011321
• ACETAMIDOMALONIC ACID DIETHYL ESTER [HSDB]
• MFCD00009146
• A15093
• 2-Acetylaminopropanedioic acid diethyl ester
• InChI=1/C9H15NO5/c1-4-14-8(12)7(10-6(3)11)9(13)15-5-2/h7H,4-5H2,1-3H3,(H,10,11
• (Acetylamino)malonic acid diethyl ester
• FT-0621728
• HSDB 2664
• Diethyl (N-acetylamino)malonate
• WLN: 2OVYVO2&MV1
• BP-12339
• EINECS 213-952-9
• Diethylester kyseliny acetylaminomalonove [Czech]
• AKOS000120193
• CHEMBL3278808
• NS00023432
• SCHEMBL13410508
• AM20080015
• EN300-16887
• F3098-5039
• DTXSID6061446
• SCHEMBL81193
• SR-01000635034-1
• AI3-52334
• HY-I1162
• Diethyl N-acetylaminomalonate
• NSC-7645
• diethyl acetamido-malonate
• 1068-90-2
• DIETHYL 2-ACETYLAMINOMALONATE
• diethyl acetamido malonate
• CBDivE_002969
• diethyl-2-acetamidomalonate
• Acetamidomalonic acid, diethyl ester
• UNII-4VDX81E00W
• Diethyl 2-(acetylamino)malonate #
• 4VDX81E00W
• diethyl(n-acetylamino)malonate
• NCGC00328362-01
• Malonic acid, acetamido-, diethyl ester
• Diethyl acetamidomalonate, 98%
• BCP26461
• Diethyl 2-(acetylamino)malonate
• Q27260567
• Propanedioic acid, 2-(acetylamino)-, 1,3-diethyl ester
• diethyl 2-acetylamino-malonate
• A0015
• diethyl alpha-(acetamido)-malonate
• GEO-01032
• FT-0773409
• SY001093
• D-2400
• AB00274777-04
• diethyl (acetylamino)malonate
• diethyl (acetylamino)propanedioate
• STK802461
• DB-020343
• Propanedioic acid, (acetylamino)-, diethyl ester
• Diethyl acetylaminomalonate
• Diethyl acetaminomalonate
• acetamido diethyl malonate
• BBL011570
• 2-Acetylaminomalonic acid diethyl ester
• Ethyl Acetamidomalonate
• Acetamidomalonic acid diethyl ester
• +Expand

• MDL： MFCD00009146
• InChIKey： ISOLMABRZPQKOV-UHFFFAOYSA-N
• Inchi： 1S/C9H15NO5/c1-4-14-8(12)7(10-6(3)11)9(13)15-5-2/h7H,4-5H2,1-3H3,(H,10,11)
• SMILES： O(CC)C(C(C(=O)OCC)NC(C)=O)=O
• BRN： 783883

Computed Properties

• Exact Mass: 217.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 217.095023
• Heavy Atom Count: 15
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 81.7

Experimental Properties

• LogP: 0.00820
• PSA: 81.70000
• Refractive Index: 1.4640 (estimate)
• Water Partition Coefficient: Soluble in chloroform and methanol. Slightly soluble in water.
• Boiling Point: 185 °C/20 mmHg(lit.)
• Melting Point: 95.0 to 99.0 deg-C
• Flash Point: 185℃/20mm
• Color/Form: White crystals.
• Solubility: Soluble in hot methanol and ethanol, slightly soluble in hot water and ether
• Density: 1.2850 (rough estimate)

1,3-diethyl 2-acetamidopropanedioate Security Information

• RTECS：OO0360000
• WGK Germany：3
• Safety Term：S39
• Safety Instruction： S39
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303
• Warning Statement： P312
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R36
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT

1,3-diethyl 2-acetamidopropanedioate Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates